Cas no 2091617-06-8 (2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one)

2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one is a specialized organic compound featuring a pyrrolidine core with methoxymethyl and dimethyl substitutions. The presence of a chloroacetyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry, particularly for the development of pharmaceuticals and agrochemicals. Its rigid pyrrolidine structure contributes to stereochemical control in reactions, while the methoxymethyl group offers functional versatility for further derivatization. The compound’s well-defined molecular architecture ensures consistent performance in nucleophilic substitution and acylation reactions. Suitable for controlled environments, it is typically handled under inert conditions due to its sensitivity. This compound is of interest in medicinal chemistry for scaffold diversification and targeted synthesis.
2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one structure
2091617-06-8 structure
Product name:2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one
CAS No:2091617-06-8
MF:C10H18ClNO2
MW:219.70842218399
CID:5723710
PubChem ID:121202749

2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2091617-06-8
    • 2-chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one
    • AKOS026710932
    • starbld0023708
    • 2-chloro-1-[4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl]ethanone
    • F1907-6563
    • 2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one
    • Inchi: 1S/C10H18ClNO2/c1-10(2)7-12(9(13)4-11)5-8(10)6-14-3/h8H,4-7H2,1-3H3
    • InChI Key: PFWRBTHTLOMSQQ-UHFFFAOYSA-N
    • SMILES: ClCC(N1CC(COC)C(C)(C)C1)=O

Computed Properties

  • Exact Mass: 219.1026065g/mol
  • Monoisotopic Mass: 219.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.5Ų

2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1907-6563-0.5g
2-chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one
2091617-06-8 95%+
0.5g
$380.0 2023-09-07
TRC
C195786-100mg
2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one
2091617-06-8
100mg
$ 95.00 2022-04-01
TRC
C195786-1g
2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one
2091617-06-8
1g
$ 570.00 2022-04-01
Life Chemicals
F1907-6563-10g
2-chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one
2091617-06-8 95%+
10g
$1684.0 2023-09-07
Life Chemicals
F1907-6563-0.25g
2-chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one
2091617-06-8 95%+
0.25g
$361.0 2023-09-07
TRC
C195786-500mg
2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one
2091617-06-8
500mg
$ 365.00 2022-04-01
Life Chemicals
F1907-6563-1g
2-chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one
2091617-06-8 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-6563-2.5g
2-chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one
2091617-06-8 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-6563-5g
2-chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one
2091617-06-8 95%+
5g
$1203.0 2023-09-07

2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one Related Literature

Additional information on 2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one

Introduction to 2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one (CAS No. 2091617-06-8)

2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)ethan-1-one, with the CAS number 2091617-06-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted ethanone moiety and a substituted pyrrolidine ring. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of 2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidine-1-yl)ethan-1-one is particularly noteworthy due to its combination of functional groups. The presence of the chloro group and the methoxymethyl-substituted pyrrolidine ring provides a unique set of chemical properties that can be exploited in various biological contexts. The chloro group, for instance, can enhance the lipophilicity of the molecule, potentially improving its ability to cross biological membranes and reach target sites within cells. Meanwhile, the methoxymethyl-substituted pyrrolidine ring can influence the compound's conformational flexibility and binding affinity to specific receptors or enzymes.

Recent studies have explored the potential applications of 2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidine-1-yl)ethan-1-one in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent inhibitory activity against a key enzyme involved in fatty acid synthesis, suggesting its potential as a treatment for metabolic disorders such as obesity and diabetes.

In addition to its enzymatic inhibition properties, 2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidine-1-yl)ethan-1-one has also been investigated for its potential neuroprotective effects. A preclinical study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound demonstrated significant neuroprotective activity in cellular models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying this neuroprotective effect is thought to involve the modulation of oxidative stress and inflammation pathways, which are key contributors to neuronal damage in these conditions.

The pharmacokinetic properties of 2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidine-1-yl)ethan-1-one have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound has demonstrated low toxicity in preclinical toxicity studies, suggesting that it may be safe for human use.

In terms of clinical development, 2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidine-1-yl)ethan-1-one is currently in the early stages of clinical trials. Phase I trials are underway to evaluate its safety and tolerability in healthy volunteers. If these trials yield positive results, subsequent Phase II trials will be conducted to assess its efficacy in specific patient populations. The compound's unique chemical structure and promising preclinical data make it an exciting candidate for further clinical investigation.

The synthesis of 2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidine-1-yl)ethan-1-one has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 2-chloroacetyl chloride with 4-(methoxymethyl)-3,3-dimethylpyrrolidine hydrochloride salt in the presence of a base such as triethylamine. This method has been shown to produce high yields of the desired product with minimal side reactions. The purity of the synthesized compound can be further enhanced through recrystallization or chromatographic techniques.

In conclusion, 2-Chloro-1-(4-(methoxymethyl)-3,3-dimethylpyrrolidine-1-yl)ethan-1-one (CAS No. 2091617-06-8) is a promising compound with a range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases and conditions.

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